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Compound of Interest

3,3-Bis(4-hydroxy-3-
Compound Name:
methylphenyl)indolin-2-one

Cat. No.: B139907

An In-depth Examination of its Properties, Synthesis, and Potential Applications for
Researchers, Scientists, and Drug Development Professionals.

Introduction

Isatin Bis-cresol, identified by the CAS number 47465-97-4, is a member of the bis-indolinone
family of heterocyclic compounds. Structurally, it is known as 3,3-Bis(3-methyl-4-
hydroxyphenyl)indoline-2-one or 1,3-Dihydro-3,3-bis(4-hydroxy-3-methylphenyl)-2H-indol-2-
one.[1] This technical guide provides a comprehensive overview of the known properties,
synthesis, and potential applications of Isatin Bis-cresol and related compounds, with a focus
on data relevant to researchers in the fields of chemistry and drug development. While specific
experimental data for CAS 47465-97-4 is limited in publicly available literature, this guide
extrapolates information from closely related analogues and the broader class of isatin
derivatives to provide a thorough understanding of its potential.

Chemical and Physical Properties

Isatin Bis-cresol is a white to off-white solid.[2] Its core structure consists of an indolin-2-one
moiety with two 3-methyl-4-hydroxyphenyl groups attached at the 3-position. This structure
imparts specific chemical and physical characteristics that are summarized in the table below.
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Property Value Source
Molecular Formula C22H19NO3 [1]
Molecular Weight 345.39 g/mol [1]
Melting Point 250-251 °C [2]
Boiling Point (Predicted) 560.4 + 50.0 °C [2]
Density (Predicted) 1.292 + 0.06 g/cm?3 [2]
Solubility Slightly soluble in DMSO and 2]
Methanol
pKa (Predicted) 9.81+£0.35 [2]
Synthesis

The synthesis of 3,3-bis(aryl)indolin-2-ones, the class of compounds to which Isatin Bis-cresol
belongs, is typically achieved through an acid-catalyzed Friedel-Crafts reaction. This reaction
involves the condensation of an isatin derivative with a phenol or another electron-rich aromatic
compound.[3]

General Experimental Protocol for the Synthesis of 3,3-
Bis(aryl)indolin-2-ones:

» Reactant Preparation: An appropriate isatin derivative is dissolved in an excess of the
corresponding phenol (in this case, 2-methylphenol or o-cresol).

» Acid Catalysis: A strong acid, such as sulfuric acid or methanesulfonic acid, is added to the
reaction mixture as a catalyst.

e Reaction Conditions: The mixture is heated, typically at temperatures ranging from 60 to
120°C, for several hours to allow the electrophilic substitution to occur at the C3 position of
the isatin ring.

» Work-up and Purification: Upon completion of the reaction, the mixture is cooled, and the
product is precipitated by the addition of water. The crude product is then collected by
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filtration, washed to remove impurities, and purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or acetone/chloroform).

Isatin Derivative

2-Methylphenol (o-cresol)
Strong Acid Catalyst
(e.g., H2S04)

Precipitation

with Water Recrystallization Isatin Bis-cresol

Friedel-Crafts Reaction
(Heating)

Click to download full resolution via product page

General synthesis workflow for Isatin Bis-cresol.

Analytical Data

Detailed analytical data for Isatin Bis-cresol is not readily available in the literature. However,
based on the analysis of structurally similar isatin derivatives, the following spectroscopic
characteristics can be anticipated:

IH NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons of the indolinone and the two hydroxyphenyl rings, a singlet for the NH
proton of the indolinone ring, and singlets for the two methyl groups.

e 13C NMR: The carbon NMR spectrum would display distinct signals for the carbonyl carbon
of the lactam, the quaternary carbon at the 3-position, and the various aromatic carbons.

e FTIR: The infrared spectrum should exhibit characteristic absorption bands for the N-H
stretching of the amide, C=0 stretching of the lactam, O-H stretching of the phenolic
hydroxyl groups, and C-H and C=C vibrations of the aromatic rings.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of Isatin Bis-cresol (345.39 g/mol ).
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Uses and Applications
Monomer for Polycarbonates

The primary documented application of Isatin Bis-cresol is as a monomer in the synthesis of
polycarbonates.[4] The two phenolic hydroxyl groups allow it to act as a bisphenol, which can
be polymerized with a carbonate source, such as phosgene or a dialkyl carbonate, to form a
polycarbonate chain. The bulky and rigid structure of the Isatin Bis-cresol unit can impart
unique properties to the resulting polymer, such as increased thermal stability, and modified
optical and mechanical properties.

Potential Biological Activities

While specific biological studies on Isatin Bis-cresol are lacking, the broader class of isatin and
bis-isatin derivatives has been extensively investigated and shown to possess a wide range of
pharmacological activities.

» Anticancer Activity: Many isatin derivatives have demonstrated potent cytotoxic effects
against various cancer cell lines.[5][6][7] One of the proposed mechanisms of action for
some 3,3-bis(4-hydroxyphenyl)indoline-2-ones is the activation of the unfolded protein
response (UPR), which can lead to apoptosis in cancer cells.[3]
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Proposed anticancer signaling pathway for related compounds.

» Antimicrobial Activity: Various Schiff bases and other derivatives of isatin have exhibited
significant antibacterial and antifungal properties.[8][9][10][11] The mechanism of action is
often attributed to the inhibition of essential microbial enzymes or disruption of cell wall
synthesis.

Conclusion

Isatin Bis-cresol (CAS 47465-97-4) is a specialty chemical with a primary application as a
monomer for the synthesis of high-performance polycarbonates. While specific biological data
for this compound is scarce, its structural similarity to a well-studied class of bioactive
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molecules, the isatin derivatives, suggests a strong potential for applications in drug discovery,
particularly in the development of novel anticancer and antimicrobial agents. Further research
is warranted to fully elucidate the specific biological properties and mechanisms of action of
Isatin Bis-cresol, which could unlock its potential beyond its current use in materials science.
This guide serves as a foundational resource for researchers interested in exploring the
multifaceted potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Isatin Bis-cresol (CAS 47465-97-4)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139907#cas-number-47465-97-4-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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